Cas no 124729-57-3 (Cholan-24-oic acid,7-ethyl-3,7-dihydroxy-, (3a,5b,7a)-)
124729-57-3 structure
Product Name:Cholan-24-oic acid,7-ethyl-3,7-dihydroxy-, (3a,5b,7a)-
CAS No:124729-57-3
MF:C26H44O4
MW:420.625168800354
CID:162141
PubChem ID:130240
Update Time:2025-04-19
Cholan-24-oic acid,7-ethyl-3,7-dihydroxy-, (3a,5b,7a)- Chemical and Physical Properties
Names and Identifiers
-
- Cholan-24-oic acid,7-ethyl-3,7-dihydroxy-, (3a,5b,7a)-
- 3,7-dihydroxy-7-ethylcholanoic acid
- (17alpha)-7-ethyl-3,7-dihydroxycholan-24-oic acid
- 7-Etcdc
- 7-Ethyl-chenodeoxycholic acid
- 7-Ethyl-ursodeoxycholic acid
- 7-Etudc
- Cholan-24-oic acid, 7-ethyl-3,7-dihydroxy-, (3alpha,5beta,7alpha)-
- 124729-57-3
- (4R)-4-[(8R,9S,10S,13R,14S,17S)-7-ethyl-3,7-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid
- DTXSID60924915
- 7-Ethyl-3,7-dihydroxycholan-24-oic acid
-
- Inchi: 1S/C26H44O4/c1-5-26(30)15-17-14-18(27)10-12-24(17,3)21-11-13-25(4)19(7-8-20(25)23(21)26)16(2)6-9-22(28)29/h16-21,23,27,30H,5-15H2,1-4H3,(H,28,29)/t16-,17?,18?,19+,20+,21+,23+,24+,25-,26?/m1/s1
- InChI Key: MQLOTQXSYYOCHY-SGTVOBRCSA-N
- SMILES: OC1(CC)CC2CC(CC[C@]2(C)[C@H]2CC[C@]3(C)[C@H]([C@H](C)CCC(=O)O)CC[C@H]3[C@@H]21)O
Computed Properties
- Exact Mass: 420.32412
- Monoisotopic Mass: 420.32395988g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 663
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- PSA: 77.76
Cholan-24-oic acid,7-ethyl-3,7-dihydroxy-, (3a,5b,7a)- Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
124729-57-3 (Cholan-24-oic acid,7-ethyl-3,7-dihydroxy-, (3a,5b,7a)-) Related Products
- 474-25-9(Chenodeoxycholic acid)
- 128-13-2(Ursodeoxycholic acid)
- 42711-75-1(3-Hydroxyadamantane-1-carboxylic acid)
- 17768-36-4(3-Hydroxy-1-adamantaneacetic Acid)
- 434-13-9(Lithocholic acid)
- 459789-99-2(Obeticholic acid)
- 81-25-4(Cholic acid)
- 83-44-3(Deoxycholic acid)
- 83-49-8(Hyodeoxycholic acid)
- 132465-11-3(CDC)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk